Cas no 2171685-86-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid)

4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis and bioconjugation applications. Its key structural features include an Fmoc-protected amine group, a 4-iodophenyl carbamoyl moiety, and a terminal carboxylic acid, offering versatility in solid-phase peptide synthesis (SPPS) and cross-coupling reactions. The iodine substituent provides a handle for further functionalization via palladium-catalyzed couplings, while the Fmoc group ensures compatibility with standard deprotection protocols. This compound is particularly valuable for introducing iodinated aromatic groups into peptide backbones, enabling downstream modifications or radiolabeling studies. Its purity and stability make it suitable for demanding synthetic workflows in medicinal chemistry and biochemical research.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid structure
2171685-86-0 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid
CAS No:2171685-86-0
MF:C26H23IN2O5
MW:570.375699281693
CID:6358865
PubChem ID:165812373
Update Time:2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid
    • 2171685-86-0
    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-iodophenyl)carbamoyl]butanoic acid
    • EN300-1494567
    • Inchi: 1S/C26H23IN2O5/c27-16-9-11-17(12-10-16)28-25(32)23(13-14-24(30)31)29-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: ZQJUXECQNYDSNQ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 570.06517g/mol
  • Monoisotopic Mass: 570.06517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 704
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid Pricemore >>

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Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid (CAS No. 2171685-86-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid (CAS No. 2171685-86-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and contains an iodophenyl group, making it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid is characterized by its unique combination of functional groups. The fluorene moiety, a tricyclic aromatic hydrocarbon, provides rigidity and stability to the molecule, while the methoxycarbonyl group serves as a protecting group for the amino functionality. The iodophenyl group introduces halogenation, which can be crucial for enhancing the pharmacological properties of the final product.

In recent years, the use of fluorene derivatives in medicinal chemistry has expanded significantly. Fluorene-based compounds have shown promise in various therapeutic areas, including cancer treatment, neurodegenerative diseases, and cardiovascular disorders. The presence of the iodophenyl group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid makes it particularly interesting for its potential in radiolabeling applications and as a precursor for targeted drug delivery systems.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid typically involves multiple steps, each carefully optimized to ensure high yields and purity. The initial step often involves the formation of the fluorene derivative, followed by the introduction of the methoxycarbonyl protecting group. Subsequent steps include the attachment of the iodophenyl group and the final carboxylation to form the butanoic acid moiety.

The physicochemical properties of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid are well-documented. It is a white crystalline solid with a high melting point and limited solubility in water. However, it is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of biological activity, preliminary studies have shown that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid exhibits promising properties as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to inhibit certain kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. These findings suggest that this compound could serve as a lead molecule for further drug development.

The safety profile of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid is also an important consideration. Preclinical studies have demonstrated that it is generally well-tolerated at therapeutic concentrations, with minimal toxicity observed in vitro and in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-iodophenyl)carbamoylbutanoic acid (CAS No. 2171685-86-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration and development into novel therapeutic agents.

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